Cas no 2580113-71-7 (rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate)

• Product Name: rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate
• CAS No: 2580113-71-7
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5658247
• PubChem ID: 165890398
• Update Time: 2025-06-08

rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580113-71-7
• EN300-27727747
• rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)7-4-5-13-8(6-7)9(12)14/h7-8,13H,4-6H2,1-3H3,(H2,12,14)/t7-,8+/m1/s1
• InChI Key： RZQNYVHNZBACQS-SFYZADRCSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CCN[C@H](C(N)=O)C1)=O

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.4Ų

Additional information on rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate

Comprehensive Overview of rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate (CAS No. 2580113-71-7)

The compound rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate (CAS No. 2580113-71-7) is a chiral piperidine derivative with significant potential in pharmaceutical and synthetic chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate for drug discovery and development. The tert-butyl ester moiety enhances its stability, while the carbamoyl and carboxylate groups provide versatile reactivity for further modifications. Researchers are increasingly interested in this compound due to its role in synthesizing bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate has surged, driven by the growing focus on precision medicine and enantioselective synthesis. Its CAS No. 2580113-71-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern organic chemistry. The compound's piperidine core is a common motif in FDA-approved drugs, underscoring its importance in medicinal chemistry. Additionally, its carboxylate and carbamoyl functionalities align with current trends in prodrug design and targeted drug delivery systems.

From a synthetic perspective, rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate offers a robust platform for asymmetric catalysis and multicomponent reactions. Its tert-butyl group facilitates easy deprotection under mild conditions, making it ideal for stepwise synthesis. The compound's chiral centers (2R,4S) are particularly valuable for constructing complex molecules with high enantiopurity, a critical requirement in pharmaceutical manufacturing. Recent publications highlight its utility in creating inhibitors for enzymes involved in inflammatory pathways, a hot topic in drug development.

The versatility of rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate extends to its applications in peptide mimetics and heterocyclic chemistry. Its piperidine scaffold mimics natural amino acids, enabling the design of peptidomimetics with enhanced bioavailability. This aligns with the rising interest in macrocyclic and constrained peptides as therapeutics. Furthermore, the compound's carbamoyl group is a key feature in urea-based inhibitors, which are gaining traction in oncology and infectious disease research. These attributes make CAS No. 2580113-71-7 a recurring subject in patent literature and grant proposals.

Quality control and scalability are critical considerations for rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate. Advanced analytical techniques like HPLC and chiral GC are employed to ensure enantiomeric purity, a parameter highly scrutinized by regulatory agencies. The compound's tert-butyl protection strategy also simplifies purification, reducing production costs—a factor increasingly important in sustainable chemistry initiatives. As green chemistry gains momentum, researchers are exploring solvent-free and catalytic methods to synthesize this intermediate, addressing environmental concerns while maintaining efficiency.

In conclusion, rac-tert-butyl (2R,4S)-2-carbamoylpiperidine-4-carboxylate (CAS No. 2580113-71-7) is a multifaceted compound with broad applications in drug discovery and synthetic chemistry. Its structural features, including the piperidine ring, carbamoyl, and carboxylate groups, position it as a cornerstone for innovative therapeutic development. As the pharmaceutical industry continues to prioritize chiral specificity and sustainable synthesis, this compound will undoubtedly remain a focal point of research and commercialization efforts.